Sch 58053 Benzyl Ether
Sch 58053 Benzyl Ether
Brand Name:
Vulcanchem
CAS No.:
194367-71-0
VCID:
VC0138765
InChI:
InChI=1S/C33H29ClFNO3/c34-26-10-8-25(9-11-26)33(38)20-18-32(19-21-33)30(36(31(32)37)28-14-12-27(35)13-15-28)24-6-16-29(17-7-24)39-22-23-4-2-1-3-5-23/h1-17,30,38H,18-22H2/t30-,32?,33?/m1/s1
SMILES:
C1CC(CCC12C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)OCC5=CC=CC=C5)(C6=CC=C(C=C6)Cl)O
Molecular Formula:
C33H29ClFNO3
Molecular Weight:
542 g/mol
Sch 58053 Benzyl Ether
CAS No.: 194367-71-0
Reference Standards
VCID: VC0138765
Molecular Formula: C33H29ClFNO3
Molecular Weight: 542 g/mol
| CAS No. | 194367-71-0 |
|---|---|
| Product Name | Sch 58053 Benzyl Ether |
| Molecular Formula | C33H29ClFNO3 |
| Molecular Weight | 542 g/mol |
| IUPAC Name | (1R)-7-(4-chlorophenyl)-2-(4-fluorophenyl)-7-hydroxy-1-(4-phenylmethoxyphenyl)-2-azaspiro[3.5]nonan-3-one |
| Standard InChI | InChI=1S/C33H29ClFNO3/c34-26-10-8-25(9-11-26)33(38)20-18-32(19-21-33)30(36(31(32)37)28-14-12-27(35)13-15-28)24-6-16-29(17-7-24)39-22-23-4-2-1-3-5-23/h1-17,30,38H,18-22H2/t30-,32?,33?/m1/s1 |
| Standard InChIKey | FPSNEPSQCDBZPG-WUKUHOFLSA-N |
| Isomeric SMILES | C1CC(CCC12[C@H](N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)OCC5=CC=CC=C5)(C6=CC=C(C=C6)Cl)O |
| SMILES | C1CC(CCC12C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)OCC5=CC=CC=C5)(C6=CC=C(C=C6)Cl)O |
| Canonical SMILES | C1CC(CCC12C(N(C2=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)OCC5=CC=CC=C5)(C6=CC=C(C=C6)Cl)O |
| Synonyms | (3R,4β,7α)-7-(4-chlorophenyl)-2-(4-fluorophenyl)-7-hydroxy-3-[4-(phenylmethoxy)phenyl]-2-azaspiro[3.5]nonan-1-one |
| PubChem Compound | 10530525 |
| Last Modified | Nov 11 2021 |
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